Cas no 31983-27-4 ((Z)-3,7-Dimethyl-2,6-octadienenitrile)

• Product Name: (Z)-3,7-Dimethyl-2,6-octadienenitrile
• CAS No: 31983-27-4
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 53827
• PubChem ID: 1551245
• Update Time: 2025-04-18

(Z)-3,7-Dimethyl-2,6-octadienenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-3,7-Dimethyl-2,6-octadienenitrile
• cis-3,7-Dimethyl-2,6-octadienenitrile
• (2Z)-3,7-dimethylocta-2,6-dienenitrile
• (Z)-3,7-Dimethylocta-2,6-dienenitrile
• 2,6-Octadienenitrile, 3,7-dimethyl-, (2Z)-
• 2,6-Octadienenitrile, 3,7-dimethyl-, (Z)-
• Neryl nitrile
• NCGC00256282-01
• 1-Boc-6-fluoro-1H-indole-2-boronicacid
• H0A28Q5S6U
• CHEMBL3188973
• EINECS 250-883-3
• HLCSDJLATUNSSI-YFHOEESVSA-N
• Q27279405
• UNII-H0A28Q5S6U
• SCHEMBL1472323
• DTXSID0044816
• DTXCID8024816
• Neral nitrile
• CAS-31983-27-4
• 31983-27-4
• NS00084434
• Tox21_301273
• (3E)-4,7-Dimethyl-3,6-octadienenitrile #

• Inchi： 1S/C10H15N/c1-9(2)5-4-6-10(3)7-8-11/h5,7H,4,6H2,1-3H3/b10-7-
• InChI Key： HLCSDJLATUNSSI-YFHOEESVSA-N
• SMILES： N#C/C=C(/C)\CC/C=C(\C)/C

Computed Properties

• Exact Mass: 149.12055
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 3.3

Experimental Properties

• Color/Form: Colorless to yellowish liquid.
• Density: 0.853 g/mL at 25 °C(lit.)
• Boiling Point: 110 °C1.3 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.475(lit.)
• PSA: 23.79
• LogP: 3.20268

(Z)-3,7-Dimethyl-2,6-octadienenitrile Security Information

• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：1
• Hazard Category Code： 51/53-68
• Safety Instruction： 36/37-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids